Orobol
Orobol
Orobol is a member of the class of 7-hydroxyisoflavones which consists of isoflavone substituted by hydroxy groups at positions 5, 7, 3' and 4'. It has been isolated from the mycelia of Cordyceps sinensis. It has a role as an anti-inflammatory agent, a radical scavenger, a plant metabolite and a fungal metabolite. It derives from an isoflavone.
Orobol, also known as isoluteolin or norsantal, belongs to the class of organic compounds known as isoflavones. These are polycyclic compounds containing a 2-isoflavene skeleton which bears a ketone group at the C4 carbon atom. Thus, orobol is considered to be a flavonoid lipid molecule. Orobol is considered to be a practically insoluble (in water) and relatively neutral molecule. Orobol has been primarily detected in urine. Within the cell, orobol is primarily located in the membrane (predicted from logP). Orobol participates in a number of enzymatic reactions. In particular, orobol can be biosynthesized from isoflavone. Orobol can also be converted into 3'-O-methylorobol.
Orobol, also known as isoluteolin or norsantal, belongs to the class of organic compounds known as isoflavones. These are polycyclic compounds containing a 2-isoflavene skeleton which bears a ketone group at the C4 carbon atom. Thus, orobol is considered to be a flavonoid lipid molecule. Orobol is considered to be a practically insoluble (in water) and relatively neutral molecule. Orobol has been primarily detected in urine. Within the cell, orobol is primarily located in the membrane (predicted from logP). Orobol participates in a number of enzymatic reactions. In particular, orobol can be biosynthesized from isoflavone. Orobol can also be converted into 3'-O-methylorobol.
Brand Name:
Vulcanchem
CAS No.:
480-23-9
VCID:
VC0192016
InChI:
InChI=1S/C15H10O6/c16-8-4-12(19)14-13(5-8)21-6-9(15(14)20)7-1-2-10(17)11(18)3-7/h1-6,16-19H
SMILES:
Molecular Formula:
C15H10O6
Molecular Weight:
286.24 g/mol
Orobol
CAS No.: 480-23-9
Natural Products
VCID: VC0192016
Molecular Formula: C15H10O6
Molecular Weight: 286.24 g/mol
| CAS No. | 480-23-9 |
|---|---|
| Product Name | Orobol |
| Molecular Formula | C15H10O6 |
| Molecular Weight | 286.24 g/mol |
| IUPAC Name | 3-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one |
| Standard InChI | InChI=1S/C15H10O6/c16-8-4-12(19)14-13(5-8)21-6-9(15(14)20)7-1-2-10(17)11(18)3-7/h1-6,16-19H |
| Standard InChIKey | IOYHCQBYQJQBSK-UHFFFAOYSA-N |
| Canonical SMILES | C1=CC(=C(C=C1C2=COC3=CC(=CC(=C3C2=O)O)O)O)O |
| Description | Orobol is a member of the class of 7-hydroxyisoflavones which consists of isoflavone substituted by hydroxy groups at positions 5, 7, 3' and 4'. It has been isolated from the mycelia of Cordyceps sinensis. It has a role as an anti-inflammatory agent, a radical scavenger, a plant metabolite and a fungal metabolite. It derives from an isoflavone. Orobol, also known as isoluteolin or norsantal, belongs to the class of organic compounds known as isoflavones. These are polycyclic compounds containing a 2-isoflavene skeleton which bears a ketone group at the C4 carbon atom. Thus, orobol is considered to be a flavonoid lipid molecule. Orobol is considered to be a practically insoluble (in water) and relatively neutral molecule. Orobol has been primarily detected in urine. Within the cell, orobol is primarily located in the membrane (predicted from logP). Orobol participates in a number of enzymatic reactions. In particular, orobol can be biosynthesized from isoflavone. Orobol can also be converted into 3'-O-methylorobol. |
| Synonyms | 3-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one isoluteolin orobol |
| PubChem Compound | 5281801 |
| Last Modified | Nov 11 2021 |
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